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Compound of Interest

Compound Name: Guaiazulene

Cat. No.: B129963

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Guaiazulene, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Quantitative Safety Data

A summary of the key quantitative safety and physical property data for Guaiazulene is
presented below. This information is critical for risk assessment and for ensuring appropriate
laboratory controls.

Property Value Source(s)

Dark blue crystalline powder or
Appearance o [11[2]
solidified mass

Melting Point 27-29°C [1]
Boiling Point 153 °C at 9 hPa [1]
Flash Point > 110 °C (> 230 °F) [2]
Oral LD50 (Rat) 1550 mg/kg

Oral LD50 (Mouse) 1220 mg/kg

Relative Density 0.976 g/cm3 at 25 °C
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Personal Protective Equipment (PPE)

When handling Guaiazulene, the following personal protective equipment is essential to
minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection conforming to
OSHA 29 CFR 1910.133 or
European Standard EN166. A
face shield may be appropriate
for larger quantities or when

splashing is likely.

To prevent eye irritation or

injury from splashes or dust.

Hand Protection

Chemically resistant gloves.
The specific glove material
should be selected based on
the task, duration of use, and a
risk assessment of the

workplace.

To prevent skin contact and

potential irritation.

Skin and Body Protection

A laboratory coat and close-
toed footwear are the minimum
requirements. For tasks with a
higher risk of exposure, a
complete suit protecting
against chemicals may be

necessary.

To protect the skin from
accidental spills and

contamination.

Respiratory Protection

Use in a well-ventilated area
with local exhaust ventilation is
recommended to keep
airborne concentrations low. If
ventilation is insufficient, a
NIOSH-approved respirator
with appropriate cartridges
(e.g., P95, OV/AG/P99) should
be used.

To prevent irritation of the
respiratory tract from dust or

fumes.

Operational and Disposal Plans
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A systematic approach to handling, storage, and disposal is crucial for maintaining a safe

laboratory environment.

Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible. Read the Safety Data Sheet (SDS) thoroughly.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize the generation and accumulation of dust and fumes.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing and Use: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in the handling area. Keep the container tightly closed when not in use.

Post-Handling: Wash hands and any exposed skin thoroughly after handling. Remove and
wash contaminated clothing before reuse.

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area.
The recommended storage temperature is between 2-8°C.
Keep away from incompatible substances such as strong oxidizing agents and strong acids.

Store away from sources of ignition.

Spill Management:

Evacuate and Ventilate: Ensure adequate ventilation and remove all sources of ignition.
Keep unprotected personnel away.

Containment: Prevent further leakage or spillage if it is safe to do so.

Clean-up: For small spills, absorb with an inert, non-combustible material such as sand,
earth, or vermiculite. Do not use combustible materials like sawdust. For larger spills, dike
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the material and collect it for disposal.

o Disposal: Place the absorbed material into a suitable, labeled container for disposal.
Disposal Plan:

The disposal of Guaiazulene and its containers must be conducted in accordance with all
federal, state, and local regulations.

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) or equivalent
regional regulations.

o Container Disposal: Do not reuse empty containers. Dispose of them as unused product.
Since emptied containers may retain product residue, follow label warnings.

o Disposal Method: Dispose of the waste at an approved waste disposal plant or through a
licensed waste disposal contractor. Do not allow the material to enter drains, waterways, or
soil.

Safe Handling Workflow for Guaiazulene

The following diagram illustrates the key steps for the safe handling of Guaiazulene, from
preparation to disposal.

Caption: Workflow for the safe handling of Guaiazulene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Guaiazulene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129963#personal-protective-equipment-for-handling-
guaiazulene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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